Cas no 2462-59-1 (1H-Indene-1,2,3-trione,hydrate (1:1))

• Product Name: 1H-Indene-1,2,3-trione,hydrate (1:1)
• CAS No: 2462-59-1
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 276781
• PubChem ID: 200661
• Update Time: 2025-04-19

1H-Indene-1,2,3-trione,hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,2,3-trione,hydrate (1:1)
• indene-1,2,3-trione,hydrate
• 1,2,3-Indantrione,monohydrate (8CI)
• 1,2,3-Indantrionehydrate
• 1H-Indene-1,2,3-trione, monohydrate (9CI)
• indanetrione hydrate
• 2462-59-1
• MFLQZSRHKVDEOX-UHFFFAOYSA-N
• SCHEMBL592692
• DTXSID80179364
• 1H-Indene-1,2,3-trionehydrate
• AKOS015895169
• indene-1,2,3-trione;hydrate
• DS-16931
• 1,2,3-Indantrione, monohydrate
• 1H-Indene-1,2,3-trione hydrate
• CS-0323888
• indane-trione hydrate

• Inchi： 1S/C9H4O3.H2O/c10-7-5-3-1-2-4-6(5)8(11)9(7)12;/h1-4H;1H2
• InChI Key： MFLQZSRHKVDEOX-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC=CC=21)=O)=O.O

Computed Properties

• Exact Mass: 178.02658
• Monoisotopic Mass: 178.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 82.71